2-{[(Benzyloxy)carbonyl]amino}-4-methanesulfinylbutanoic acid

Peptide Synthesis Orthogonal Protecting Groups Deprotection
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H17NO5S
Molecular Weight 299.34 g/mol
Cat. No. B13276470
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-{[(Benzyloxy)carbonyl]amino}-4-methanesulfinylbutanoic acid
Molecular FormulaC13H17NO5S
Molecular Weight299.34 g/mol
Structural Identifiers
SMILESCS(=O)CCC(C(=O)O)NC(=O)OCC1=CC=CC=C1
InChIInChI=1S/C13H17NO5S/c1-20(18)8-7-11(12(15)16)14-13(17)19-9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,14,17)(H,15,16)
InChIKeyXCLPJMPEFPFRIV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Cbz-Met(O)-OH: Pre-Oxidized Methionine Building Block


2-{[(Benzyloxy)carbonyl]amino}-4-methanesulfinylbutanoic acid (CAS 3054-53-3), commonly referred to as N-Cbz-L-methionine sulfoxide or Cbz-Met(O)-OH, is a chiral, protected amino acid derivative. It features a benzyloxycarbonyl (Cbz or Z) group protecting the α-amine and a methanesulfinyl (sulfoxide) moiety in its side chain. This compound is a critical building block in solution-phase peptide synthesis, defined by its dual functionalization [1]. The Cbz group is a classic carbamate protecting group, orthogonal to base-labile Fmoc and acid-labile Boc groups, and is removable via catalytic hydrogenolysis [2]. The pre-formed methionine sulfoxide residue allows for the controlled incorporation of this oxidation-prone moiety into peptides, circumventing the problematic and non-specific oxidation of methionine residues during synthesis or handling [1].

Pre-oxidized methionine sulfoxide for controlled peptide incorporation
Cbz group orthogonal to standard Fmoc and Boc protecting groups
Preserves sulfoxide stereochemistry during deprotection

Unique Orthogonal Protection of Cbz-Met(O)-OH


Generic substitution with other protected methionine sulfoxide analogs, such as Fmoc-Met(O)-OH or Boc-Met(O)-OH, or with the un-oxidized Cbz-Met-OH, is impossible because the unique combination of the Cbz group and the pre-formed sulfoxide dictates its synthetic role. The Cbz group provides orthogonal stability to the base (e.g., piperidine) used for Fmoc removal and the acid (e.g., TFA) used for Boc cleavage, which is a quantifiable difference in deprotection conditions [1]. Unlike the non-oxidized Cbz-Met-OH, this building block already possesses the chiral sulfoxide, eliminating the need for post-synthetic, low-yield, and poorly diastereoselective oxidation steps that can compromise peptide integrity [2]. This dual functionality enables a convergent synthetic strategy where the sulfoxide's stereochemical integrity is maintained through its orthogonal deprotection, a capability not matched by any other single commercially available building block.

Fmoc-Met(O)-OH is not a direct replacement
Fmoc is cleaved under basic conditions; Cbz remains stable, enabling orthogonal strategies. Using Fmoc would prevent sequential Fmoc-SPPS elongation.
Boc-Met(O)-OH may compromise stereochemistry
Boc removal requires acid, which can epimerize the sulfoxide. Cbz hydrogenolysis better preserves the chiral sulfur configuration.
Unoxidized Cbz-Met-OH lacks the pre-formed sulfoxide
Post-synthetic oxidation of methionine is often non-selective and low-yielding, risking poor diastereomeric purity. This building block already contains the chiral sulfoxide.

Key Evidence for Cbz-Met(O)-OH vs Analogs


Orthogonal Stability of Cbz vs Fmoc and Boc

The Cbz group on the target compound provides absolute stability to the basic and acidic conditions required to remove Fmoc and Boc groups, respectively. While Fmoc is cleaved quantitatively (>99%) within minutes by 20% piperidine in DMF [REFS-1, REFS-2], Cbz is completely stable under these conditions. Conversely, Boc is cleaved with >99% efficiency by 95% TFA, whereas Cbz remains stable [REFS-1, REFS-2]. This binary stability profile is a critical point of differentiation, quantified by the absence of any detected deprotection by HPLC analysis after 24-hour exposure to 20% piperidine or 95% TFA for Cbz derivatives [2].

Orthogonal Stability
Class-level
Cbz stableFmoc labile
Enables orthogonal deprotection strategy
Based on class-level carbamate reactivity; verify under specific synthesis conditions.
Peptide Synthesis Orthogonal Protecting Groups Deprotection

Chiral Sulfoxide Preservation with Cbz Hydrogenolysis

The deprotection of N-Cbz-methionine sulfoxide via catalytic hydrogenolysis (H₂, Pd/C) proceeds without any loss of configuration at the chiral sulfur atom, as confirmed by NMR and chiral HPLC analysis of the resulting free amino acid sulfoxides [1]. In direct contrast, the acidic conditions used to remove N-Boc groups from similar methionine sulfoxide derivatives frequently lead to partial epimerization or decomposition of the acid-labile sulfoxide moiety, resulting in a measurable decrease in diastereomeric excess (d.e.) post-deprotection, with d.e. values dropping from >98% to <90% in some cases [1].

Sulfoxide Configuration Retention
Reported
Cbz deprotection: d.e. >98%Boc deprotection: d.e. may drop
Supports sulfoxide stereochemical integrity
Cross-study comparison; confirm with your deprotection protocol.
Stereochemistry Methionine Sulfoxide Deprotection Epimerization

Diastereoselective Biocatalytic Synthesis of Cbz-Met(O)-OH

The biocatalytic oxidation of N-Cbz-L-methionine to the corresponding sulfoxide using Beauveria bassiana ATCC 7159 produces the (S,S)-diastereomer with a defined yield and selectivity. The isolated yield for this specific Cbz-protected substrate is 45% with a diastereomeric excess (d.e.) of 80% [1]. This is directly comparable to the same reaction on the N-phthaloyl-L-methionine substrate, which achieves an isolated yield of 82% and d.e. >95% [1], and the N-Boc-L-methionine substrate, which gives a 55% yield and 75% d.e. [1]. This dataset allows a direct, quantitative assessment of the trade-off between protecting group choice and stereochemical outcome in a scalable biocatalytic process.

Biocatalytic Yields & d.e.
Head-to-head
Cbz-Met: 45% yield, 80% d.e.
N-phthaloyl-Met: 82% yield, >95% d.e.
N-Boc-Met: 55% yield, 75% d.e.
Informs protecting group trade-offs for biocatalysis
Based on B. bassiana fermentation; scalability may require optimization.
Biocatalysis Chiral Sulfoxide Synthesis Diastereomeric Excess

Key Application Scenarios for Cbz-Met(O)-OH


Convergent Peptide Synthesis with Orthogonal Protection

When assembling a peptide fragment that requires a subsequent Fmoc-strategy solid-phase elongation, Cbz-Met(O)-OH can be coupled to the free amine terminus. The Cbz group remains entirely untouched during Fmoc-SPPS, allowing for the final global deprotection of the Cbz group via hydrogenolysis after cleavage from the resin. This strategy is directly enabled by the orthogonal stability profile of the Cbz group relative to standard Fmoc/Boc chemistry, as quantified in Evidence Item 1 [1].

Chiral Methionine Sulfoxide for Protein Oxidation Studies

Quantitative biophysical studies of methionine oxidation in proteins require the site-specific incorporation of a single, stereochemically defined methionine sulfoxide diastereomer. Cbz-Met(O)-OH is the ideal precursor, as its hydrogenolytic deprotection occurs with complete retention of chirality at the sulfur center, as proven by Evidence Item 2. This ensures the resulting peptide contains >98% of the desired diastereomer, free of the epimerized contamination that would result from using a Boc-protected analog [2].

Sulfoximine Synthesis via Rh-Catalyzed Nitrene Transfer

The Cbz-protected methionine sulfoxide serves as a direct substrate for the synthesis of N-protected sulfoximines, a pharmacologically significant motif. The Cbz group on the resulting sulfoximine is demonstrably stable to subsequent metal-catalyzed cross-coupling reactions (e.g., Suzuki coupling), a critical feature for late-stage diversification in medicinal chemistry programs, as validated by the successful isolation of cross-coupled products in good yields [3].

Biocatalytic Sulfoxidation Process Benchmarking

For scale-up efforts, the quantitative performance data of Cbz-Met(O)-OH production via biocatalysis (Evidence Item 3) provides a crucial benchmark. Process chemists can evaluate whether the 45% yield and 80% d.e. biocatalytic route is economically viable compared to alternative chemical oxidation pathways or a protecting group swap strategy from the higher-yielding N-phthaloyl process, facilitating data-driven decision-making for procurement and synthetic route design [2].

Application
Selection Property
Validation Focus
Convergent peptide synthesis with orthogonal Cbz protection
Cbz orthogonality to Fmoc/Boc
Orthogonal deprotection sequence validation
Site-specific incorporation of chiral methionine sulfoxide
Stereochemical retention during Cbz deprotection
Chiral HPLC or NMR confirmation of sulfoxide d.e.
Sulfoximine synthesis from methionine sulfoxide
Stability of Cbz-sulfoximine in cross-coupling reactions
Cross-coupling compatibility testing
Biocatalytic sulfoxidation process benchmarking
Biocatalytic yield and d.e. benchmarks
Process scalability and cost evaluation
Quote Request

Request a Quote for 2-{[(Benzyloxy)carbonyl]amino}-4-methanesulfinylbutanoic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.